Cas no 4712-51-0 (trimethyl(trimethylsilylmethylsulfanylmethyl)silane)

• Product name: trimethyl(trimethylsilylmethylsulfanylmethyl)silane
• CAS No: 4712-51-0
• MF: C₈H₂₂SSi₂
• MW: 206.496283054352
• MDL: MFCD00039797
• CID: 85131
• PubChem ID: 253662582

trimethyl(trimethylsilylmethylsulfanylmethyl)silane Chemical and Physical Properties

Names and Identifiers

• Bis(trimethylsilylmethyl)sulfide
• Bis(trimethylsilylmethyl) sulphide
• trimethyl(trimethylsilylmethylsulfanylmethyl)silane
• 2,2,6,6-Tetramethyl-4-thia-2,6-disila-heptan
• 2,2,6,6-tetramethyl-4-thia-2,6-disila-heptane
• Bis-trimethylsilylmethyl-sulfid
• Silane,[thiobis(methylene)]bis[thiomethyl
• Thiobis(methylene)bis(trimethylsilane)
• MFCD00039797
• B4615
• Bis(trimethylsilylmethyl) sulfide
• Silane, (thiobis(methylene))bis(thiomethyl-
• bis((trimethylsilyl)methyl)sulfane
• Silane, [thiobis(methylene)]bis[thiomethyl-
• ?BIS(TRIMETHYLSILYLMETHYL) SULFIDE
• Silane, [thiobis(methylene)]bis[trimethyl-
• AKOS025295350
• FT-0623106
• Bis[(trimethylsilyl)methyl] sulfide #
• Bis[(trimethylsilyl)methyl] sulfide
• 4712-51-0
• DTXSID60197046
• Bis(trimethylsilylmethyl) sulfide, >=98.0%
• SCHEMBL1319562
• Q63393302
• T70942
• GISUCMFTNKRCPF-UHFFFAOYSA-N
• DB-051427
• trimethyl({[(trimethylsilyl)methyl]sulfanyl}methyl)silane
• DTXCID70119537
• 807-987-4

• MDL： MFCD00039797
• Inchi： InChI=1S/C8H22SSi2/c1-10(2,3)7-9-8-11(4,5)6/h7-8H2,1-6H3
• InChI Key： GISUCMFTNKRCPF-UHFFFAOYSA-N
• SMILES： C[Si](C)(C)CSC[Si](C)(C)C
• BRN： 1740046

Computed Properties

• Exact Mass: 206.09800
• Monoisotopic Mass: 206.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 25.3A^2
• Tautomer Count: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.844 g/mL at 20 °C(lit.)
• Boiling Point: 85°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.455
• PSA: 25.30000
• LogP: 4.31100
• Solubility: Uncertain

trimethyl(trimethylsilylmethylsulfanylmethyl)silane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-13
• TSCA：No
• Safety Term：S23;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on trimethyl(trimethylsilylmethylsulfanylmethyl)silane

Comprehensive Overview of Trimethyl(trimethylsilylmethylsulfanylmethyl)silane (CAS No. 4712-51-0): Properties, Applications, and Innovations

Trimethyl(trimethylsilylmethylsulfanylmethyl)silane (CAS No. 4712-51-0) is a specialized organosilicon compound gaining attention in advanced material science and synthetic chemistry. Its unique molecular structure, featuring both trimethylsilyl and methylsulfanylmethyl functional groups, enables versatile reactivity, making it valuable for cross-coupling reactions, surface modifications, and polymer synthesis. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable material design, aligning with global trends toward eco-friendly solutions.

The compound’s CAS No. 4712-51-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise documentation. Its silane-thioether hybrid structure offers distinct advantages in catalysis and adhesion promotion, particularly in high-performance coatings and electronic encapsulation. Recent studies highlight its role in click chemistry applications, where its sulfur moiety facilitates rapid, selective bonding—a hotspot in drug discovery and nanotechnology.

From a synthetic perspective, trimethyl(trimethylsilylmethylsulfanylmethyl)silane demonstrates exceptional stability under ambient conditions, simplifying storage and handling. Its compatibility with Grignard reagents and palladium-catalyzed reactions expands its utility in constructing complex organic frameworks. Innovations in silicon-based polymers further leverage its dual functionality to enhance thermal resistance and mechanical properties, addressing demands in aerospace and flexible electronics.

Environmental and safety profiles of CAS No. 4712-51-0 are rigorously evaluated, with emphasis on low toxicity and biodegradability—key concerns for modern chemical industries. As regulatory frameworks evolve, this compound’s alignment with REACH and OECD guidelines positions it as a sustainable alternative to traditional reagents. User queries often focus on its synthesis protocols, industrial suppliers, and scalability, reflecting its growing commercial relevance.

In the context of AI-driven material discovery, trimethyl(trimethylsilylmethylsulfanylmethyl)silane exemplifies how computational modeling accelerates the identification of novel applications. Predictive algorithms highlight its potential in self-healing materials and conductive inks, areas with high search volume due to their relevance to 3D printing and wearable technology. Such interdisciplinary connections underscore its role in next-generation innovations.

To summarize, CAS No. 4712-51-0 represents a convergence of synthetic versatility and sustainability. Its integration into cutting-edge research and industrial processes answers pressing needs for efficient, eco-conscious chemical solutions. As interest in functional silanes and smart materials surges, this compound is poised to remain a focal point in scientific and commercial discourse.